
Essential Safety and Logistical Information for
Handling Co 101244 Hydrochloride

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Co 101244

Cat. No.: B12815975 Get Quote

For researchers, scientists, and drug development professionals working with Co 101244
hydrochloride, a selective NMDA receptor antagonist, stringent adherence to safety protocols is

paramount. This guide provides essential, immediate safety and logistical information, including

operational and disposal plans, to ensure the safe handling of this compound in a laboratory

setting.

Personal Protective Equipment (PPE)
To minimize exposure and ensure personal safety when handling Co 101244 hydrochloride,

the following personal protective equipment is mandatory:

Eye/Face Protection: Wear chemical safety goggles.

Hand Protection: Wear protective gloves.

Skin and Body Protection: Wear a protective lab coat.

Safe Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of Co 101244 hydrochloride

and ensuring a safe laboratory environment.

Handling:

Avoid raising dust.
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Do not breathe dust.

Ensure adequate ventilation.

Storage:

Store at +4°C.[1]

For long-term storage of stock solutions, it is recommended to store at -20°C for up to 1

month or -80°C for up to 6 months in a sealed container, away from moisture.[2]

Disposal Plan
Dispose of Co 101244 hydrochloride and its contaminated packaging in accordance with all

applicable local, state, and federal regulations. It is recommended to use a licensed

professional waste disposal service. This material should not be allowed to enter drains or

waterways.

Key Safety and Logistical Data
The following table summarizes the essential quantitative data for Co 101244 hydrochloride for

easy reference and comparison.

Parameter Value Reference

Molecular Weight 377.91 [1][3]

Purity ≥98% [1]

CAS Number 193356-17-1 [1][4]

Storage Temperature +4°C (for the solid) [1]

Solubility in Water 100 mM [1]

Solubility in DMSO 50 mM [1]
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The following diagram outlines the standard operating procedure for the safe handling and

disposal of Co 101244 hydrochloride.

Preparation

Handling

Storage Disposal

Don Personal Protective Equipment (PPE)
(Goggles, Gloves, Lab Coat)

Weigh Co 101244 in a well-ventilated area

Start

Prepare solution in a fume hood

Proceed to

Store solid at +4°C

After use

Store stock solutions at -20°C or -80°C

For stock solutions

Collect waste in a labeled, sealed container

After experiment

Dispose of waste through a licensed professional service

Hand over for

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Co 101244 hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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